6-[5-(2,3-Dichlorophenyl)furan-2-yl]-4-hydroxy-5-(4-methoxybenzoyl)-4-(trifluoromethyl)-1,3-diazinan-2-one

• IUPAC Name: 6-[5-(2,3-dichlorophenyl)furan-2-yl]-4-hydroxy-5-(4-methoxybenzoyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
• InChI: InChI=1S/C23H17Cl2F3N2O5/c1-34-12-7-5-11(6-8-12)20(31)17-19(29-21(32)30-22(17,33)23(26,27)28)16-10-9-15(35-16)13-3-2-4-14(24)18(13)25/h2-10,17,19,33H,1H3,(H2,29,30,32)
• InChI Key: BDWOKAQBXOQMAD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2C(NC(=O)NC2(C(F)(F)F)O)C3=CC=C(O3)C4=C(C(=CC=C4)Cl)Cl
• Molecular Formula: C23H17Cl2F3N2O5
• Molecular Weight: 529.3 g/mol

Description

Typically, a compound description includes its molecular formula, molecular weight, and structural formula. For example, a similar compound, “5-(3,4-Dichlorophenyl)furfural”, has a molecular formula of C11H6Cl2O2.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound. For instance, the synthesis of “6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate” derivatives involved a series of reactions and these compounds were reported as antiviral agents.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule. For example, the structure of “5-{[(2,6-Dichlorophenyl)sulfonyl]methyl}-2-furaldehyde” was determined using various spectroscopic techniques.

Chemical Reactions Analysis

This involves studying the chemical reactions that a compound can undergo. For instance, the Suzuki–Miyaura coupling reaction is a widely applied transition metal-catalyzed carbon–carbon bond-forming reaction.

Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, etc. For instance, the compound “3- 5-(4-Chlorophenyl)furan-2-yl acrylic acid” has a melting point of 195-199 °C.

Scientific Research Applications

Antimicrobial Activity

• TCP has demonstrated promising antimicrobial effects against various bacterial pathogens. .

Penicillin Binding Proteins (PBPs) Inhibition

• TCP, a noncovalent inhibitor of PBPs, was explored as a potential alternative. .

Broad-Spectrum Activity

• .

Hydrolysis Product of Chlorpyrifos

• .

Exploring New Drug Possibilities

• .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules to exert its effects. For example, “6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate” derivatives showed inhibitory activity against influenza A.

Safety and Hazards

This involves studying the potential risks associated with handling or exposure to the compound. For example, the compound “3- 5-(4-Chlorophenyl)furan-2-yl acrylic acid” has been classified as Aquatic Acute 1 - Eye Dam. 1.

Future Directions

This involves predicting or suggesting future research directions based on the current understanding of the compound. For example, indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities.